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Compound of Interest

Compound Name: IACS-13909

Cat. No.: B15542888 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent, investigational compounds like IACS-13909.

This guide provides essential, immediate safety and logistical information for the proper

handling and disposal of IACS-13909, a selective and orally active SHP2 allosteric inhibitor.

Adherence to these protocols is critical for personnel safety and maintaining the integrity of

your research.

Personal Protective Equipment (PPE): A Task-
Specific Approach
The appropriate level of personal protective equipment is dictated by the specific handling task.

The following table summarizes the recommended PPE for various procedures involving IACS-
13909.
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Task Required Personal Protective Equipment

Routine Handling (e.g., weighing, preparing

solutions)

- Gloves: Chemical-resistant gloves (e.g.,

nitrile). - Eye Protection: Safety glasses with

side shields or chemical splash goggles. - Lab

Attire: A standard laboratory coat.

Procedures with Risk of Aerosolization or Dust

Generation

- Gloves: Chemical-resistant gloves (e.g.,

nitrile). - Eye Protection: Chemical splash

goggles. - Respiratory Protection: A NIOSH-

approved respirator is recommended if handling

large quantities or if dust generation is likely.

Use in a well-ventilated area or a chemical fume

hood. - Lab Attire: A standard laboratory coat.

Spill Cleanup

- Gloves: Two pairs of chemical-resistant gloves.

- Eye Protection: Chemical splash goggles and

a face shield. - Respiratory Protection: A

NIOSH-approved respirator. - Lab Attire: An

impermeable gown or apron over a lab coat. -

Footwear: Chemical-resistant shoe covers.

Waste Disposal

- Gloves: Chemical-resistant gloves. - Eye

Protection: Safety glasses with side shields. -

Lab Attire: A standard laboratory coat.

Operational and Disposal Plans: A Step-by-Step
Workflow
A systematic approach to handling IACS-13909, from receipt to disposal, is crucial for

minimizing exposure and ensuring a safe laboratory environment. The following workflow

diagram outlines the key procedural steps.
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Safe Handling Workflow for IACS-13909

Preparation

Handling

Experimentation

Disposal

Receiving and Inspection
- Inspect for damage.

- Verify label.

Secure Storage
- Store at recommended temperature.

- Keep away from incompatible materials.

Store securely

Weighing and Aliquoting
- Perform in a fume hood.
- Use appropriate PPE.

Retrieve for use

Solution Preparation
- Add solvent slowly.

- Ensure proper ventilation.

Prepare solution

In Vitro / In Vivo Use
- Follow established protocols.

- Maintain containment.

Use in experiments

Decontamination
- Clean work surfaces and equipment.

Post-experiment cleanup

Waste Segregation
- Collect solid and liquid waste separately in labeled containers.

Segregate waste

Final Disposal
- Dispose of as hazardous chemical waste according to institutional and local regulations.

Dispose properly

Click to download full resolution via product page
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Experimental Protocols: Key Safety Considerations
Hazard Identification: While a comprehensive toxicological profile for IACS-13909 is not fully

established, it should be handled as a potentially hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.

Engineering Controls:

All work with solid IACS-13909 or concentrated solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Ensure easy access to an eyewash station and a safety shower.

First Aid Measures:

After inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

After skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

After ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Storage and Stability:

Store IACS-13909 in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

Recommended storage temperature is typically -20°C for long-term stability.

Spill and Leak Procedures:

In the event of a spill, evacuate the area and prevent unnecessary entry.
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Wear the appropriate PPE as outlined in the table above.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Ventilate the area and wash the spill site after the material has been collected.

For large spills, contact your institution's environmental health and safety department.

Disposal:

Dispose of all waste materials contaminated with IACS-13909 as hazardous chemical waste.

Follow all applicable federal, state, and local regulations for hazardous waste disposal. Do

not dispose of down the drain or in regular trash.

By implementing these safety protocols, researchers can confidently and safely handle IACS-
13909, fostering a secure environment for groundbreaking scientific discovery. Always consult

the most recent Safety Data Sheet (SDS) from your supplier for the most up-to-date and

comprehensive information.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling IACS-13909]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542888#personal-protective-equipment-for-
handling-iacs-13909]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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